Cas no 2639430-13-8 (4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide)

• Product Name: 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide
• CAS No: 2639430-13-8
• MF: C₉H₁₆F₃NO₂S
• MW: 259.289052009583
• CID: 5640972
• PubChem ID: 165898838
• Update Time: 2025-08-05

4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27784319
• [4-(2,2,2-trifluoroethyl)cyclohexyl]methanesulfonamide
• 2639430-13-8
• 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide

• Inchi： 1S/C9H16F3NO2S/c10-9(11,12)5-7-1-3-8(4-2-7)6-16(13,14)15/h7-8H,1-6H2,(H2,13,14,15)
• InChI Key： FTBYMPVBVJCMHJ-UHFFFAOYSA-N
• SMILES： S(CC1CCC(CC(F)(F)F)CC1)(N)(=O)=O

Computed Properties

• Exact Mass: 259.08538441g/mol
• Monoisotopic Mass: 259.08538441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide

Introduction to 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide (CAS No. 2639430-13-8)

4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide, with the CAS number 2639430-13-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of sulfonamides and features a cyclohexyl ring substituted with a trifluoroethyl group, which imparts distinct physicochemical properties and biological activities.

The chemical structure of 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide is characterized by a cyclohexane ring attached to a methanesulfonamide moiety, with the trifluoroethyl group providing additional steric and electronic effects. The presence of the trifluoroethyl group enhances the lipophilicity of the molecule, which can influence its bioavailability and pharmacokinetic properties. This structural feature makes it an attractive candidate for drug design and optimization.

Recent studies have explored the potential therapeutic applications of 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against fatty acid amide hydrolase (FAAH), an enzyme responsible for degrading endocannabinoids such as anandamide. The inhibition of FAAH can lead to increased levels of endocannabinoids, which have been implicated in various physiological processes, including pain modulation and inflammation.

In addition to its enzymatic inhibition properties, 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide has also shown promise in preclinical studies as a potential treatment for neurodegenerative diseases. Research conducted at the University of California demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and promoting neuronal survival. These findings suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-(trifluoromethyl)benzyl chloride with cyclohexylamine to form the corresponding amine intermediate, followed by sulfonation with methanesulfonyl chloride. This multi-step process allows for precise control over the purity and yield of the final product. The synthetic methodology has been optimized to ensure high efficiency and reproducibility, making it suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials. Preclinical toxicology studies have been conducted to assess its safety profile in various animal models, providing valuable data on its potential side effects and dose-response relationships.

The potential applications of 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide extend beyond pharmaceuticals. In materials science, this compound has been investigated for its use in polymer synthesis due to its unique functional groups. The trifluoroethyl group can enhance the thermal stability and mechanical properties of polymers, making it a valuable additive in various industrial applications.

In conclusion, 4-(2,2,2-trifluoroethyl)cyclohexylmethanesulfonamide (CAS No. 2639430-13-8) is a versatile compound with promising applications in pharmaceutical research and materials science. Its unique chemical structure confers distinct properties that make it an attractive candidate for drug development and other advanced applications. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses, highlighting its significance in the scientific community.